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Technical Support Center: Mohr's Salt Synthesis
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during the synthesis of Mohr's salt

(Ammonium iron(II) sulfate hexahydrate), specifically focusing on factors that contribute to low

yield.

Troubleshooting Guide: Low Yield in Mohr's Salt
Synthesis
Low yield is a frequent issue in the synthesis of Mohr's salt. This guide provides a systematic

approach to identifying and resolving the root causes.
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Observation Potential Cause Recommended Action

Yellow or Brownish Tinge to

the Solution or Crystals

Oxidation of Ferrous (Fe²⁺) to

Ferric (Fe³⁺) ions.[1][2][3][4][5]

Ensure a sufficient amount of

dilute sulfuric acid was added

at the beginning of the

procedure to maintain an

acidic environment, which

inhibits oxidation.[1][4][5][6][7]

[8] Avoid prolonged or

excessive heating of the

solution.[1][6][9] If a yellow

color is observed, it is best to

repeat the experiment.[1][3]

Incomplete Crystallization

The solution was not

sufficiently concentrated, or

cooling was too rapid.

Gently heat the solution to

evaporate more water and

increase saturation. Allow the

solution to cool slowly and

undisturbed to promote the

formation of larger, purer

crystals.[1][6][9] "Seeding" the

solution with a few pre-existing

Mohr's salt crystals can initiate

crystallization if it does not

begin spontaneously.[1][3]

Loss of Product During

Filtration

Significant dissolution of

Mohr's salt in the washing

solvent or loss of fine crystals

through the filter paper.

Wash the crystals with a

minimal amount of cold

distilled water or a cold water-

alcohol mixture, as Mohr's salt

is soluble in water.[6][7]

Ensure the use of appropriate

filter paper that can retain fine

crystals.

Low Yield Despite Good

Crystal Formation

Incomplete initial reaction or

significant transfer losses.

Ensure all reactants are fully

dissolved before crystallization.

[6] Be meticulous during

transfer steps to minimize the
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loss of solution or crystals on

glassware and filter paper.[10]

Cloudy or Precipitated Solution

Before Crystallization

Hydrolysis of ferrous sulfate.[1]

[4][6]

The addition of dilute sulfuric

acid at the start of the

experiment is crucial to prevent

the hydrolysis of ferrous

sulfate.[1][4][6]

Frequently Asked Questions (FAQs)
Q1: What is the ideal molar ratio of the reactants for Mohr's salt synthesis?

A1: Mohr's salt is a double salt composed of ferrous sulfate and ammonium sulfate in

equimolar amounts.[1][6] Therefore, the ideal molar ratio of ferrous sulfate heptahydrate

(FeSO₄·7H₂O) to ammonium sulfate ((NH₄)₂SO₄) is 1:1.

Q2: Why is the addition of dilute sulfuric acid necessary?

A2: Dilute sulfuric acid is added for two primary reasons:

To prevent the hydrolysis of ferrous sulfate, which can occur in a neutral aqueous solution.[1]

[4][6]

To inhibit the oxidation of the ferrous (Fe²⁺) ions to ferric (Fe³⁺) ions by atmospheric oxygen,

which is more likely to occur at a higher pH.[4][5][6][7][8]

Q3: My final product has a yellowish tint. What does this indicate and can it be salvaged?

A3: A yellow or brownish tint indicates the presence of ferric (Fe³⁺) ions, meaning the ferrous

(Fe²⁺) ions have been oxidized.[1][2][3] This is an impurity that will lower the quality and yield of

your Mohr's salt. It is generally recommended to repeat the synthesis, paying close attention to

avoiding overheating and ensuring the solution is sufficiently acidic.[1][3]

Q4: How can I maximize my crystal yield?

A4: To maximize crystal yield, ensure the solution is adequately concentrated before cooling.

Allowing the solution to cool slowly and without disturbance is crucial for the formation of large,
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well-defined crystals.[1][6][9] Minimizing the amount of washing solvent and using cold solvent

will also reduce the loss of product.[6] One experiment showed that allowing the solution to

completely crystallize, rather than filtering off the saturated solution, significantly increased the

yield from 44% to 91%.[10]

Q5: What is the expected yield of Mohr's salt?

A5: The theoretical yield can be calculated based on the stoichiometry of the reaction. For

example, starting with 0.05 moles of reactants, the theoretical yield is 19.6 g of Mohr's salt

(molar mass = 392.14 g/mol ).[10][11] Actual yields can vary significantly, with one reported

experiment achieving a 44% yield due to losses during filtration, which was improved to 91%

upon complete crystallization.[10] Another experiment reported a yield of 59.85%.[12]

Experimental Protocol: Synthesis of Mohr's Salt
This protocol outlines the standard laboratory procedure for the synthesis of Mohr's salt.

Materials:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Dilute sulfuric acid (H₂SO₄)

Distilled water

Beakers

Glass rod

Heating apparatus (e.g., hot plate or Bunsen burner)

Funnel and filter paper

Crystallizing dish

Washing bottle
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Procedure:

Weighing Reactants: Accurately weigh out equimolar quantities of ferrous sulfate

heptahydrate and ammonium sulfate. For example, weigh 7 g of ferrous sulfate and 3.5 g of

ammonium sulfate.[6]

Dissolution: Place the weighed salts into a beaker. Add approximately 2-3 mL of dilute

sulfuric acid to prevent hydrolysis and oxidation.[6] Add about 20 mL of hot distilled water in

small portions while stirring continuously with a glass rod until the salts are completely

dissolved.[6][9]

Heating and Concentration: Gently heat the solution to concentrate it. Avoid vigorous boiling

to prevent the oxidation of Fe²⁺ to Fe³⁺.[1][6] To check for the crystallization point, dip a glass

rod into the solution and allow it to cool in the air; the formation of crystals on the rod

indicates the solution is saturated.

Crystallization: Once the solution is saturated, turn off the heat and allow it to cool slowly and

undisturbed at room temperature. Covering the beaker with a watch glass can prevent

contamination from dust. For better crystal formation, the cooling process can be extended

over several hours or overnight.[6]

Filtration and Washing: Carefully decant the mother liquor. Collect the pale green crystals of

Mohr's salt by filtration using a Buchner funnel.[13] Wash the crystals sparingly with a small

amount of cold water or a 1:1 mixture of cold water and alcohol to remove soluble impurities.

[6][7]

Drying: Dry the crystals by pressing them between sheets of filter paper. Store the dried

crystals in a well-labeled container.
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Experimental Workflow for Mohr's Salt Synthesis

Weigh Equimolar
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Concentrate Solution
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Undisturbed for Crystallization

Filter to Separate
Crystals from Mother Liquor

Wash Crystals with
Cold Water/Alcohol

Dry Crystals

Final Product:
Mohr's Salt Crystals

Click to download full resolution via product page

Caption: Experimental Workflow for Mohr's Salt Synthesis.
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Troubleshooting Low Yield in Mohr's Salt Synthesis

Low Yield Observed

Are crystals/solution
yellow or brown?

Cause: Oxidation of Fe2+
Action: Add sufficient H2SO4,

avoid overheating.

Yes

Was crystallization
incomplete?

No

Yield Improved

Cause: Insufficient concentration
Action: Concentrate further,

cool slowly, consider 'seeding'.

Yes

Was significant product
lost during filtration?

No

Cause: Dissolution in wash
Action: Use minimal cold solvent

for washing.

Yes

No
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Caption: Troubleshooting Logic for Low Yield of Mohr's Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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